Cas no 351447-07-9 (6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine)

6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine is a heterocyclic compound featuring a fused pyridine-oxazine core with an iodine substituent at the 6-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The iodine moiety enhances reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. Its rigid bicyclic framework offers stability while maintaining functional group compatibility. The compound is particularly valuable in medicinal chemistry for constructing bioactive scaffolds due to its balanced lipophilicity and electronic properties. Proper handling under inert conditions is recommended to preserve its reactivity.
6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine structure
351447-07-9 structure
Product Name:6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine
CAS No:351447-07-9
MF:C7H7IN2O
MW:262.047753572464
MDL:MFCD09834128
CID:1040331
PubChem ID:23435546
Update Time:2025-05-21

6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine Chemical and Physical Properties

Names and Identifiers

    • 6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
    • 4336AB
    • FCH1393862
    • AX8236663
    • C74808
    • 351447-07-9
    • DS-18331
    • SCHEMBL6107503
    • AKOS016005582
    • A874744
    • DTXSID50634056
    • DB-263908
    • BPA44707
    • 6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine
    • MDL: MFCD09834128
    • Inchi: 1S/C7H7IN2O/c8-6-2-1-5-7(10-6)9-3-4-11-5/h1-2H,3-4H2,(H,9,10)
    • InChI Key: LTYFURNXEWAAMT-UHFFFAOYSA-N
    • SMILES: IC1C=CC2=C(N=1)NCCO2

Computed Properties

  • Exact Mass: 261.96000
  • Monoisotopic Mass: 261.96031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2
  • XLogP3: 1.6

Experimental Properties

  • Boiling Point: 350.5±42.0℃ at 760 mmHg
  • PSA: 34.15000
  • LogP: 1.62850

6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
228901-250mg
6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
351447-07-9 95%
250mg
£28.00 2022-02-28
Fluorochem
228901-1g
6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
351447-07-9 95%
1g
£70.00 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I892887-1g
6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
351447-07-9 ≥95%
1g
665.10 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PI932-250mg
6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine
351447-07-9 95+%
250mg
977CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PI932-1g
6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine
351447-07-9 95+%
1g
2460CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PI932-100mg
6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine
351447-07-9 95+%
100mg
651CNY 2021-05-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I40670-250mg
6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
351447-07-9 95%
250mg
¥1016.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I40670-1g
6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
351447-07-9 95%
1g
¥2566.0 2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I40670-100mg
6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
351447-07-9 95%
100mg
¥616.0 2023-09-07
Chemenu
CM122811-1g
6-iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
351447-07-9 95%
1g
$*** 2023-05-30

6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine Production Method

6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine Related Literature

Additional information on 6-Iodo-3,4-dihydro-2h-pyrido3,2-B1,4oxazine

Comprehensive Analysis of 6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine (CAS No. 351447-07-9): Properties, Applications, and Research Insights

The compound 6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine (CAS No. 351447-07-9) is a heterocyclic organic molecule featuring a unique fusion of pyridine and oxazine rings with an iodine substituent at the 6-position. This structural motif has garnered significant attention in pharmaceutical and materials science research due to its potential as a versatile building block for drug discovery and functional materials. The presence of both nitrogen and oxygen heteroatoms, combined with the reactive iodo group, enables diverse chemical transformations, making it valuable for structure-activity relationship (SAR) studies and medicinal chemistry applications.

Recent trends in AI-driven drug discovery have highlighted the importance of such heterocyclic scaffolds. Researchers frequently search for "iodinated heterocycles in drug design" or "pyrido-oxazine derivatives biological activity," reflecting growing interest in this chemical space. The 6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine core has shown promise in modulating protein-protein interactions, particularly in kinase inhibition and GPCR targeting, aligning with current investigations into precision medicine approaches.

From a synthetic chemistry perspective, this compound serves as a critical intermediate for cross-coupling reactions, especially palladium-catalyzed transformations like Suzuki-Miyaura or Buchwald-Hartwig couplings. Its iodo functionality offers superior reactivity compared to bromo or chloro analogs in many cases, addressing common queries about "selective halogen substitution in heterocycles." The electron-rich oxazine moiety further enhances its utility in constructing complex architectures for catalysis and materials science applications.

In pharmacological contexts, derivatives of 6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine have been explored for neuroprotective effects and CNS drug development, responding to rising searches about "blood-brain barrier permeable scaffolds." The bicyclic system's balanced lipophilicity and hydrogen-bonding capacity make it particularly interesting for addressing challenges in neurodegenerative disease research, a hot topic in biotech investment circles.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (notably 1H, 13C, and 15N), mass spectrometry, and X-ray crystallography. These methods confirm the regiospecific iodination and verify the molecular conformation, important for understanding its bioisosteric relationships with other privileged structures in medicinal chemistry.

Environmental and green chemistry considerations have also influenced recent studies with this compound. Researchers are investigating solvent-free synthesis methods and catalytic recycling approaches for its production, aligning with industry demands for "sustainable heterocycle synthesis" – a trending search term among academic and industrial chemists.

The stability profile of 6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine under various conditions has been thoroughly documented, with particular attention to its photostability and thermal decomposition characteristics. This data addresses frequent queries about "handling iodinated compounds" and "storage of reactive intermediates" in organic synthesis workflows.

Emerging applications in materials science have expanded the utility of this compound beyond pharmaceutical uses. Its incorporation into organic semiconductors and coordination polymers has been explored, capitalizing on the iodine atom's heavy atom effect for spin-orbit coupling in optoelectronic devices. This intersects with booming interest in "organic electronic materials" and "molecular electronics" across research communities.

Patent landscape analysis reveals increasing protection of 6-Iodo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine derivatives, particularly in areas of kinase inhibitors and allosteric modulators. This commercial interest mirrors search trends for "patented heterocyclic compounds" and "fragment-based drug discovery," indicating its strategic value in intellectual property development.

Future research directions likely to gain traction include computational studies of its molecular docking properties and investigations into its metabolite profile. These align with persistent searches about "ADME prediction for heterocycles" and "in silico screening of bioactive molecules," reflecting the compound's ongoing relevance in modern drug discovery paradigms.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.